Cas no 2418658-36-1 ((9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate
• CAS No: 2418658-36-1
• MF: C₂₉H₃₁N₃O₄
• MW: 485.574147462845
• CID: 5679167
• PubChem ID: 165978785
• Update Time: 2025-07-15

(9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26629420
• (9H-fluoren-9-yl)methyl 4-[5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenyl]piperazine-1-carboxylate
• 2418658-36-1
• (9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate

• Inchi： 1S/C29H31N3O4/c1-19-26(30-2)16-20(28(33)35-3)17-27(19)31-12-14-32(15-13-31)29(34)36-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,16-17,25,30H,12-15,18H2,1-3H3
• InChI Key： XSEGIDKICHYCGY-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(C(=O)OC)C=C(C=2C)NC)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 485.23145648g/mol
• Monoisotopic Mass: 485.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate

Compound Introduction: (9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate (CAS No. 2418658-36-1)

Introducing a highly specialized compound, (9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2418658-36-1. This compound belongs to a class of sophisticated organic molecules that have garnered significant attention in the field of pharmaceutical research and development due to their intricate structural features and potential biological activities.

The molecular structure of this compound is characterized by a fused heterocyclic system, incorporating both fluorene and piperazine moieties. The presence of a fluorene group at the (9H-fluoren-9-yl)methyl position contributes to the compound's rigidity and lipophilicity, making it an attractive candidate for drug design applications. Additionally, the piperazine ring, functionalized with various substituents, introduces basic nitrogen atoms that can interact with acidic pharmacophores in biological targets.

One of the most striking features of this compound is the presence of a 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenyl moiety. This aromatic system is further enhanced by the methoxycarbonyl group, which not only increases the compound's solubility in polar solvents but also provides a site for potential metabolic transformation. The combination of these structural elements suggests that this compound may exhibit multiple modes of interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel psychoactive substances that modulate neurotransmitter systems. Piperazine derivatives have been extensively studied for their potential as serotonin receptor antagonists, dopamine reuptake inhibitors, and other central nervous system (CNS) effects. The specific substitution pattern in (9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate positions it as a candidate for exploring these pharmacological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with high accuracy. Molecular docking studies have shown that this compound can interact with various CNS receptors, including serotonin 5-HT2A, dopamine D2, and norepinephrine α1 receptors. These interactions are critical for understanding its potential therapeutic effects and side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorene group necessitates careful consideration of reaction pathways to ensure high yield and purity. Additionally, the protection and deprotection of functional groups during synthesis must be meticulously planned to avoid unwanted side reactions.

From a pharmaceutical perspective, the (9H-fluoren-9-yl)methyl group not only enhances the lipophilicity of the molecule but also provides a handle for further derivatization. This allows researchers to fine-tune the pharmacokinetic properties of the compound, such as its bioavailability and metabolic stability. Such flexibility is crucial for developing drug candidates that can meet stringent pharmaceutical requirements.

The methoxycarbonyl group at the 4-position plays a significant role in modulating the electronic properties of the aromatic ring. This group can participate in hydrogen bonding interactions with biological targets, thereby influencing binding affinity and selectivity. Furthermore, its presence can facilitate further chemical modifications through reactions such as ester hydrolysis or transesterification.

In conclusion, (9H-fluoren-9-yl)methyl 4-5-(methoxycarbonyl)-2-methyl-3-(methylamino)phenylpiperazine-1-carboxylate (CAS No. 2418658-36-1) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and predicted biological activities make it an intriguing candidate for further investigation into CNS disorders and other therapeutic areas. As computational methods continue to advance, researchers will be better equipped to explore the full pharmacological potential of this molecule.